N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide

• IUPAC Name: N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide
• InChI: InChI=1S/C13H16FNO4S/c1-19-10-2-3-11(12(14)8-10)13(16)15-9-4-6-20(17,18)7-5-9/h2-3,8-9H,4-7H2,1H3,(H,15,16)
• InChI Key: ZIWORXLWVHBHJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2CCS(=O)(=O)CC2)F
• Molecular Formula: C13H16FNO4S
• Molecular Weight: 301.34 g/mol

Description

N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide, also known as DTTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development. It is a heterocyclic compound that contains a thiazolidinedione ring and a benzamide moiety. DTTB has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide activates PPARγ by binding to its ligand-binding domain, leading to the upregulation of genes involved in glucose and lipid metabolism. This results in improved insulin sensitivity and reduced blood glucose levels. N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide also inhibits the production of pro-inflammatory cytokines by blocking the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of inflammatory genes.
Biochemical and Physiological Effects:
N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide has been shown to exhibit various biochemical and physiological effects, including:
- Improved insulin sensitivity
- Reduced blood glucose levels
- Inhibition of pro-inflammatory cytokine production
- Reduced oxidative stress
- Anti-atherogenic effects
- Anti-cancer effects

Advantages and Limitations for Lab Experiments

N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide has several advantages for lab experiments, including its high purity and stability, as well as its well-established synthesis method. However, it also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide, including:
- Optimization of the synthesis method to improve yield and purity
- Investigation of the structure-activity relationship of N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide and its analogs
- Evaluation of the pharmacokinetics and pharmacodynamics of N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide in animal models
- Development of N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide-based drugs for the treatment of diabetes, inflammation, and cancer
- Exploration of the potential of N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide as a tool for studying PPARγ and NF-κB signaling pathways
In conclusion, N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide is a promising compound that has potential applications in drug development. Its activation of PPARγ and inhibition of pro-inflammatory cytokine production make it a promising candidate for the treatment of diabetes and inflammation. Further research is needed to fully understand its mechanism of action and to develop N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide-based drugs for clinical use.

Synthesis Methods

The synthesis of N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide involves the condensation of 4-methoxybenzoyl chloride and 4-thiazolidinone in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-fluoroaniline to obtain the final product. The synthesis of N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide has been reported in several studies, and the yield and purity of the compound can be optimized by adjusting the reaction conditions.

Scientific Research Applications

N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide has been investigated for its potential applications in drug development, particularly as an antidiabetic and anti-inflammatory agent. It has been shown to activate peroxisome proliferator-activated receptor gamma (PPARγ), which plays a crucial role in glucose and lipid metabolism. N-(1,1-dioxothian-4-yl)-2-fluoro-4-methoxybenzamide has also been found to inhibit the production of pro-inflammatory cytokines, suggesting that it could be used to treat inflammatory diseases.